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Compound of Interest

Compound Name: Carbendazim hydrochloride

Cat. No.: B1668343

This guide provides a detailed comparison of the environmental impact of two benzimidazole
fungicides, Carbendazim and Benomyl. The information is intended for researchers, scientists,
and drug development professionals, offering an objective analysis supported by experimental
data to elucidate the ecological implications of these compounds. A crucial aspect of their
environmental profile is the rapid conversion of Benomyl to its more persistent and biologically
active metabolite, Carbendazim.[1][2] Consequently, the environmental impact of Benomyl is
largely synonymous with that of Carbendazim.

Physicochemical Properties and Environmental Fate

The persistence and mobility of fungicides in the environment are dictated by their
physicochemical properties. Benomyl is characterized by its rapid degradation in aqueous
environments, with a half-life of approximately 2 to 19 hours in water and soil, respectively.[2]
This degradation primarily yields Carbendazim, which is significantly more stable.[1][2]
Carbendazim exhibits a much longer half-life, persisting for months in soil and water under both
aerobic and anaerobic conditions.[1][2] Both compounds have a low potential to leach into
groundwater due to their strong adsorption to soil organic matter.[2]

Table 1: Comparison of Physicochemical Properties
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Property Carbendazim Benomyl Reference(s)
CAS Number 10605-21-7 17804-35-2 [3]
Molecular Formula CoH9oN30:2 C14H18N4O3 [4]
Molar Mass 191.19 g/mol 290.32 g/mol [4]
N 3.6 mg/L (at pH 5,
Water Solubility 8 mg/L (at pH 7, 24°C) [1][3]
25°C)
<1x10-7 Pa (at <5.0x 1076 Pa (at
Vapor Pressure [11[5]
20°C) 25°C)
Log Kow ~1.5 23.4-32.0 [1][2]

Table 2: Environmental Fate and Persistence

Parameter Carbendazim Benomyl Reference(s)

) ] ] 6-12 months (bare
Soil Half-life (Aerobic) ) 19 hours [1][2][6]
soil), 3-6 months (turf)

Water Half-life

) 2 months 2 hours [1][2]
(Aerobic)

Water Half-life

) 25 months - [1112]
(Anaerobic)

Ecotoxicity to Non-Target Organisms

The impact of Carbendazim and Benomyl extends to a variety of non-target organisms,
including aquatic life and soil invertebrates. Due to the rapid conversion of Benomyl to
Carbendazim, their toxicological profiles are often considered together. Both fungicides exhibit
high toxicity to aquatic organisms and earthworms.

Table 3: Acute Toxicity to Aquatic Organisms
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LCso/lECso (96-hour

Organism Chemical for fish, 48-hour for Reference(s)

invertebrates)
Rainbow Trout
(Oncorhynchus Carbendazim 0.05->1.8 mg/L [7]
myKkiss)
Bluegill Sunfish
(Lepomis Carbendazim >3.20 - 55 mg/L [7]
macrochirus)
Channel Catfish Benomyl/Carbendazi

0.006 - 0.05 mg/L [7]
(Ictalurus punctatus) m
Water Flea (Daphnia

Benomyl 0.64 mg/L [819]
magna)
Water Flea (Daphnia ]
Carbendazim 0.087 - 0.46 mg/L [10]
magna)
Table 4: Toxicity to Terrestrial Invertebrates

Organism Chemical LCso Reference(s)
Earthworm (Eisenia 7-day LCso: 1.7 mg/L,

) ) Benomyl [7]
fetida/andrei) 14-day LCso: 0.4 mg/L
Earthworm (Eisenia ]

) Benomyl LCso: 61-67 mg a.i./kg  [11][12]
fetida) - Temperate
Earthworm (Eisenia LCso: 450-630 mg

Benomyl [11][12]

fetida) - Tropical

a.i./kg

Mechanism of Action and Signaling Pathway

Carbendazim and Benomyl exert their fungicidal and toxic effects by interfering with

microtubule assembly in eukaryotic cells. Microtubules are essential components of the

cytoskeleton, playing crucial roles in cell division, intracellular transport, and the maintenance
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of cell structure. The primary mechanism involves the binding of the benzimidazole moiety to
the B-tubulin subunit, which prevents its polymerization with a-tubulin to form microtubules.
This disruption of microtubule dynamics leads to an arrest of the cell cycle at the G2/M phase
and can ultimately induce apoptosis.
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Mechanism of benzimidazole fungicide toxicity.

Experimental Protocols

The following are summaries of standardized experimental protocols used to assess the
ecotoxicity of chemical substances like Carbendazim and Benomyl.

Fish, Acute Toxicity Test (bhased on OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a test population
of fish (LCso) over a 96-hour period.

e Test Organism: Species such as Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio
rerio) are commonly used.[13][14]
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o Exposure: Fish are exposed to a range of concentrations of the test substance in water for
96 hours under controlled conditions (e.g., temperature, light, dissolved oxygen).[13][14]

o Endpoint: Mortality is recorded at 24, 48, 72, and 96 hours.[13][14]

» Data Analysis: The concentration that is lethal to 50% of the test population (LCso) is
calculated using statistical methods.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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